Cas no 1805722-61-5 (4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid)
4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid
-
- Inchi: 1S/C12H13BrO4/c1-7-4-9(11(15)12(16)17)3-2-8(7)5-10(14)6-13/h2-4,11,15H,5-6H2,1H3,(H,16,17)
- InChI Key: UNUIGSCATGBAFM-UHFFFAOYSA-N
- SMILES: BrCC(CC1C=CC(C(C(=O)O)O)=CC=1C)=O
Computed Properties
- Exact Mass: 299.99972 g/mol
- Monoisotopic Mass: 299.99972 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 74.6
- Molecular Weight: 301.13
4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027707-250mg |
4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid |
1805722-61-5 | 97% | 250mg |
489.60 USD | 2021-06-17 | |
| Alichem | A015027707-500mg |
4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid |
1805722-61-5 | 97% | 500mg |
831.30 USD | 2021-06-17 | |
| Alichem | A015027707-1g |
4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid |
1805722-61-5 | 97% | 1g |
1,490.00 USD | 2021-06-17 |
4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid
4-(3-Bromo-2-Oxopropyl)-3-Methylmandelic Acid: A Comprehensive Overview
In the realm of organic chemistry, the compound 4-(3-Bromo-2-Oxopropyl)-3-Methylmandelic Acid, identified by the CAS number 1805722-61-5, stands as a significant entity due to its unique structural properties and potential applications in various fields. This compound, a derivative of mandelic acid, exhibits a complex molecular architecture that combines both aliphatic and aromatic functionalities. The presence of a bromine atom in the side chain introduces additional reactivity and specificity, making it an intriguing subject for research and development.
The molecular structure of 4-(3-Bromo-2-Oxopropyl)-3-Methylmandelic Acid is characterized by a benzene ring substituted with a methyl group at the 3-position and a side chain at the 4-position. This side chain consists of a propyl group with an oxo (ketone) functionality at the 2-position and a bromine atom at the 3-position. Such a configuration not only enhances the compound's chemical versatility but also positions it as a valuable intermediate in synthetic organic chemistry.
Recent studies have highlighted the potential of this compound in medicinal chemistry. Its unique combination of functional groups makes it an ideal candidate for exploring novel drug delivery systems and bioactive molecules. For instance, researchers have investigated its role in enzyme inhibition assays, where its ability to interact with specific binding sites has shown promise in modulating enzyme activity. These findings underscore its potential in the development of therapeutic agents targeting various pathological conditions.
In addition to its medicinal applications, 4-(3-Bromo-2-Oxopropyl)-3-Methylmandelic Acid has garnered attention in materials science. Its structural features make it suitable for incorporation into polymeric materials, where it can serve as a functionalizing agent to enhance mechanical or electronic properties. Ongoing research is exploring its compatibility with biodegradable polymers, which could pave the way for its use in sustainable materials development.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of mandelic acid derivatives. The introduction of the brominated side chain requires precise control over reaction conditions to ensure optimal yields and purity. Advanced synthetic techniques, such as Suzuki coupling or nucleophilic substitution reactions, are often employed to achieve the desired product with high fidelity.
From an analytical standpoint, modern spectroscopic methods have been instrumental in characterizing this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These analyses are crucial for ensuring consistency in both research and industrial applications.
Looking ahead, the continued exploration of 4-(3-Bromo-2-Oxopropyl)-3-Methylmandelic Acid's properties is expected to unlock new avenues for its utilization. Its role as a versatile building block in organic synthesis positions it as a key player in advancing chemical innovation across multiple disciplines.
1805722-61-5 (4-(3-Bromo-2-oxopropyl)-3-methylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)